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Compound of Interest

Compound Name: Amiloride

Cat. No.: B1667095

Technical Support Center: Amiloride Solubility

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility of Amiloride in various laboratory
solvents. It includes troubleshooting guides, frequently asked questions (FAQs), detailed
experimental protocols, and key data presented in an accessible format.

Solubility of Amiloride Hydrochloride in Laboratory
Solvents

The solubility of Amiloride hydrochloride, the common form of Amiloride used in research,
varies significantly across different solvents. Understanding these properties is crucial for
accurate experimental design and execution.

Quantitative Solubility Data

The following table summarizes the quantitative solubility of Amiloride hydrochloride in
common laboratory solvents.
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Solvent Solubility (mg/mL) Solubility (mM) Notes

) ) A stock solution in
Dimethyl Sulfoxide

~30[1] ~112.7 DMSO can be stored
(DMSO)
at -20°C.[2]
Dimethylformamide
~30[1] ~112.7
(DMF)
Yields a clear, yellow-
Water (hot) 50[2] 187.9 )
green solution.
Solubility is pH-
Water (room .
1.33[3] ~5 dependent. Slightly
temperature)
soluble.[4]
For aqueous buffers, it
1:1 DMSO:PBS (pH is recommended to
~0.5[1] ~1.88 _ . .
7.2) first dissolve in
DMSO.[1]
Ethanol Very slightly soluble[4]  ---
Isopropanol Slightly soluble[2]
Acetone Practically insoluble[2]  ---
Practically insoluble[2]
Chloroform

[4]

] Practically insoluble[2]
Diethyl Ether

[4]

Ethyl Acetate Practically insoluble[2]  ---

Molecular Weight of Amiloride Hydrochloride: 266.09 g/mol (anhydrous basis)

Experimental Protocols

This section provides a detailed methodology for determining the solubility of Amiloride using
the widely accepted shake-flask method.
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Protocol: Shake-Flask Method for Solubility
Determination

Objective: To determine the thermodynamic solubility of Amiloride in a specific solvent.
Materials:

e Amiloride hydrochloride powder

e Solvent of interest (e.g., water, buffer, organic solvent)
¢ Glass vials with screw caps

 Orbital shaker or rotator

o Centrifuge

e Syringe filters (0.22 pm)

¢ Analytical balance

o UV-Vis spectrophotometer or HPLC system

e Volumetric flasks and pipettes

Procedure:

o Preparation of Supersaturated Solution:

o Add an excess amount of Amiloride hydrochloride powder to a glass vial containing a
known volume of the solvent. The excess solid should be visible.

o Tightly cap the vial to prevent solvent evaporation.
o Equilibration:

o Place the vial on an orbital shaker or rotator.
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o Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to
reach equilibrium (typically 24-48 hours). This ensures the solvent is fully saturated with
the compound.

e Separation of Undissolved Solid:

o After equilibration, let the vial stand to allow the excess solid to settle.

o To separate the saturated solution from the undissolved solid, either:

» Centrifugation: Centrifuge the vial at a high speed to pellet the excess solid.

» Filtration: Carefully withdraw the supernatant using a syringe and filter it through a 0.22
pm syringe filter to remove any remaining solid particles.

¢ Quantification:

o Accurately dilute a known volume of the clear, saturated filtrate with the solvent.

o Determine the concentration of Amiloride in the diluted solution using a validated
analytical method, such as UV-Vis spectrophotometry (measuring absorbance at its Amax,
~362 nm) or HPLC.

o Prepare a standard curve with known concentrations of Amiloride to accurately quantify
the concentration in the sample.

o Calculation:

o Calculate the solubility of Amiloride in the solvent by multiplying the determined
concentration by the dilution factor. The result can be expressed in mg/mL or Molarity
(mol/L).
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Caption: Workflow for the Shake-Flask Solubility Protocol.
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Signaling Pathways

Amiloride is known to interact with several signaling pathways, primarily by inhibiting specific
ilon channels and exchangers.

Amiloride Inhibition of the Epithelial Sodium Channel
(ENaC)

Amiloride is a potent blocker of the epithelial sodium channel (ENaC), which plays a critical
role in sodium reabsorption in epithelial tissues.[5][6]
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Caption: Amiloride directly blocks the ENaC channel.

Amiloride and the Na+/H+ Exchanger System

Amiloride also inhibits the Na+/H+ exchanger (NHE), which is involved in regulating
intracellular pH and sodium levels.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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